Cas no 1955507-26-2 (1,3-dimethyl 5-(fluorosulfonyl)benzene-1,3-dicarboxylate)

• Product Name: 1,3-dimethyl 5-(fluorosulfonyl)benzene-1,3-dicarboxylate
• CAS No: 1955507-26-2
• MF: C₁₀H₉FO₆S
• MW: 276.238265752792
• MDL: MFCD28968622
• CID: 5162964
• PubChem ID: 122236161
• Update Time: 2026-03-04

1,3-dimethyl 5-(fluorosulfonyl)benzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 5-(fluorosulfonyl)-, 1,3-dimethyl ester
• 1,3-dimethyl 5-(fluorosulfonyl)benzene-1,3-dicarboxylate

• MDL： MFCD28968622
• Inchi： 1S/C10H9FO6S/c1-16-9(12)6-3-7(10(13)17-2)5-8(4-6)18(11,14)15/h3-5H,1-2H3
• InChI Key： DLBBWGCIBHSEFM-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC(S(F)(=O)=O)=CC(C(OC)=O)=C1

Additional information on 1,3-dimethyl 5-(fluorosulfonyl)benzene-1,3-dicarboxylate

1,3-dimethyl 5-(fluorosulfonyl)benzene-1,3-dicarboxylate: A Comprehensive Overview of Its Synthesis, Applications, and Research Significance

1,3-dimethyl 5-(fluorosulfonyl)benzene-1,3-dicarboxylate represents a pivotal compound in the field of organic chemistry, characterized by its unique molecular structure and functional groups. This compound is a derivative of benzene-1,3-dicarboxylate, which serves as a versatile scaffold in pharmaceutical and materials science. The introduction of 1,3-dimethyl groups and the fluorosulfonyl substituent significantly modulates its chemical reactivity and biological activity. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, opening new avenues for its application in drug discovery and functional material design.

As a key intermediate in the synthesis of complex molecules, 1,3-dimethyl 5-(fluorosulfonyl)ben,3-dicarboxylate has garnered attention due to its potential as a building block for pharmaceuticals targeting inflammatory and neurodegenerative diseases. The fluorosulfonyl group, known for its electron-withdrawing properties, enhances the stability and selectivity of the molecule, making it an attractive candidate for medicinal chemistry applications. Recent studies have highlighted its role in the development of novel anti-inflammatory agents, leveraging its ability to modulate enzyme activity and cellular signaling pathways.

The synthesis of 1,3-dimethyl 5-(fluorosulfonyl)benzene-1,3-dicarboxylate has been extensively explored using transition-metal-catalyzed reactions, including palladium-catalyzed Suzuki coupling and copper-mediated Ullmann reactions. These methodologies allow for the precise introduction of functional groups, ensuring high yields and structural fidelity. A 2023 study published in JACS demonstrated the utility of these strategies in constructing complex aromatic systems with tailored reactivity, underscoring the compound's importance in synthetic organic chemistry.

Applications of 1,3-dimethyl 5-(fluorosul,3-dicarboxylate extend beyond traditional pharmaceuticals, with emerging research focusing on its use in advanced materials and nanotechnology. For instance, its incorporation into polymer matrices has shown promise in the development of stimuli-responsive materials for drug delivery and biosensing. The fluorosulfonyl group's interaction with polar solvents and its ability to form hydrogen bonds make it a valuable component in designing multifunctional materials with tunable properties.

Recent breakthroughs in biological research have revealed the potential of 1,3-dimethyl 5-(fluorosulfonyl)benzene-1,3-dicarboxylate as a probe for studying enzyme kinetics and protein-ligand interactions. A 2024 study in Angewandte Chemie demonstrated its use as a fluorescent marker in live-cell imaging, enabling real-time monitoring of cellular processes. This application highlights the compound's versatility in both chemical and biological contexts, positioning it as a critical tool for translational research.

The fluorosulfonyl substituent in 1,3-dimethyl 5-(fluorosulfonyl)benzene-1,3-dicarboxylate also plays a crucial role in modulating its pharmacokinetic properties. By enhancing metabolic stability and reducing off-target effects, this functional group contributes to the compound's efficacy in therapeutic applications. Researchers are increasingly exploring its potential as a prodrug precursor, where the fluorosulfonyl group can be cleaved under physiological conditions to release active pharmaceutical ingredients.

In the realm of green chemistry, the synthesis of 1,3-dimethyl 5-(fluorosulfonyl)benzene-1,3-dicarboxylate has been optimized to minimize environmental impact. Recent efforts have focused on using catalytic systems with reduced metal loading and solvent-free conditions, aligning with sustainable chemical practices. These innovations not only improve the economic viability of the compound but also address ecological concerns associated with traditional synthesis methods.

Challenges in the application of 1,3-dimethyl 5-(fluorosulfonyl)benzene-1,3-dicarboxylate include optimizing its solubility and bioavailability, which are critical for pharmaceutical development. Ongoing research aims to overcome these limitations through the design of conjugated systems and the incorporation of hydrophilic moieties. Additionally, the compound's potential in combinatorial chemistry and high-throughput screening platforms is being explored to accelerate drug discovery processes.

Looking ahead, the future of 1,3-dimethyl 5-(fluorosulfonyl)benzene-1,3-dicarboxylate lies in its integration into interdisciplinary research areas such as synthetic biology and precision medicine. Its unique structural features and functional versatility position it as a cornerstone for developing next-generation therapeutics and advanced materials. As research continues to uncover new applications, this compound is poised to play a transformative role in scientific innovation.